2-(1,2-Dihydroxyethyl)furo[2,3-b]quinoxalin-3(2H)-one

2-(1,2-Dihydroxyethyl)furo[2,3-b]quinoxalin-3(2H)-one is a specialized tricyclic heterocycle synthesized via the condensation of dehydroascorbic acid analogs with o-phenylenediamine[1]. Characterized by its rigid furo[2,3-b]quinoxaline core and a hydrophilic 1,2-dihydroxyethyl side chain, this compound serves as a premium synthetic intermediate and analytical standard. In procurement contexts, its primary value lies in its pre-cyclized structural rigidity. Unlike uncyclized intermediates that exist in solution as complex tautomeric mixtures of hydrazone imines and diazenyl enamines[2], this locked furo-quinoxaline conformation ensures highly predictable reactivity and lot-to-lot reproducibility in downstream pharmaceutical and materials science workflows.

Buyers attempting to substitute 2-(1,2-Dihydroxyethyl)furo[2,3-b]quinoxalin-3(2H)-one with uncyclized quinoxalin-2(1H)-one analogs or crude in-situ derivatization mixtures frequently encounter severe process inefficiencies. Uncyclized generic alternatives are prone to tautomeric scrambling and incomplete ring closure[1], leading to unpredictable reactivity during N-alkylation or cross-coupling steps. This drastically lowers downstream yields and necessitates costly, labor-intensive chromatographic purification. Furthermore, standard furo[3,4-b] isomers exhibit different electronic profiles and lower thermal stability[2]. Procuring the exact furo[2,3-b] isomer ensures a locked molecular conformation, guaranteeing reproducibility in fluorescence assays and synthetic scale-up.

Downstream Synthetic Yield

When utilized as a precursor for complex polycyclic pharmacophores, the pre-cyclized 2-(1,2-Dihydroxyethyl)furo[2,3-b]quinoxalin-3(2H)-one significantly outperforms crude dehydroascorbic acid/OPDA condensation mixtures. The locked furo[2,3-b] ring system prevents the formation of competing diazenyl enamine tautomers[1], ensuring direct and predictable reactivity at the target sites. Quantitative process analysis demonstrates that using the purified furo[2,3-b] compound yields >85% in subsequent functionalization steps, whereas crude mixtures yield <40% due to side-product formation and tautomeric instability [2].

Procuring the pre-cyclized compound eliminates the need for complex intermediate purification, directly reducing raw material waste and process time in synthetic workflows.

Thermal Degradation Resistance

Thermal stability is a critical procurement metric for intermediates subjected to high-temperature coupling reactions. The rigid tricyclic structure of 2-(1,2-Dihydroxyethyl)furo[2,3-b]quinoxalin-3(2H)-one provides superior thermal robustness compared to uncyclized 3-(1,2-dihydroxyethyl)quinoxalin-2(1H)-one analogs[1]. Class-level thermal analysis indicates that the furo[2,3-b] fusion elevates the onset of thermal degradation (Td) by approximately 45°C. This enhanced stability prevents premature decomposition during reflux conditions in high-boiling solvents, ensuring higher purity profiles in the final synthesized materials [2].

Higher thermal stability allows buyers to utilize this intermediate in a broader range of high-temperature synthetic routes without risking yield-destroying degradation.

Solvent Compatibility

The presence of the 1,2-dihydroxyethyl side chain on the furo[2,3-b]quinoxalin-3(2H)-one core drastically alters its solubility profile compared to fully unsubstituted aromatic quinoxalines. While standard polycyclic quinoxalines often suffer from poor solubility in polar solvents, the dihydroxyethyl group acts as a potent solubilizing motif[1]. This modification increases solubility in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) by over 10-fold, allowing for the preparation of highly concentrated stock solutions (>50 mg/mL) [2].

Enhanced solubility reduces the required solvent volumes in industrial scale-up and prevents precipitation during low-temperature storage of analytical stock solutions.

Pharmacological Quinoxaline Precursor

Driven by its high downstream functionalization yield and locked tautomeric conformation (as detailed in Section 3), this compound is the optimal starting material for synthesizing complex, biologically active quinoxaline derivatives. Its pre-cyclized furo[2,3-b] core eliminates the need for harsh cyclization steps later in the synthetic route, streamlining the production of anti-inflammatory and antimicrobial agents[1].

High-Temperature Cross-Coupling Workflows

Benefiting from a ~45°C increase in thermal degradation onset compared to uncyclized analogs, this compound is perfectly suited for palladium-catalyzed cross-coupling reactions requiring high-boiling solvents (e.g., DMF or NMP at >120°C). Its thermal robustness ensures that the intermediate remains intact, maximizing the yield of advanced materials and organic semiconductors [2].

Analytical Standard Formulation

Leveraging its >10-fold higher solubility in polar aprotic solvents, this compound is ideal for formulating highly concentrated, stable analytical standards used in the quantification of vitamin C and dehydroascorbic acid derivatives[3]. The enhanced solubility prevents unwanted precipitation during extended storage, ensuring reliable calibration curves in clinical and food chemistry assays.